(R)-1-Cyclohexyl-2-methylpiperazine dihydrochloride

• IUPAC Name: (2R)-1-cyclohexyl-2-methylpiperazine;dihydrochloride
• InChI: InChI=1S/C11H22N2.2ClH/c1-10-9-12-7-8-13(10)11-5-3-2-4-6-11;;/h10-12H,2-9H2,1H3;2*1H/t10-;;/m1../s1
• InChI Key: GBBAGMNWHLYLKX-YQFADDPSSA-N
• Canonical SMILES: CC1CNCCN1C2CCCCC2.Cl.Cl
• Isomeric SMILES: C[C@@H]1CNCCN1C2CCCCC2.Cl.Cl
• Molecular Formula: C11H24Cl2N2
• Molecular Weight: 255.22 g/mol

Description

(R)-1-Cyclohexyl-2-methylpiperazine dihydrochloride, or (R)-1-CHMP-DHC, is a compound that has been studied extensively in recent years due to its potential applications in scientific research. It has been used as a reagent in organic synthesis, and has been found to have a variety of biochemical and physiological effects on the body.

Scientific Research Applications

Behavioral Pharmacology of Selective 5-Hydroxytryptamine1B Antagonist

A review on the behavioral pharmacology of a novel, selective 5-hydroxytryptamine (HT)1B antagonist, (R)-N-[5-methyl-8-(4-methylpiperazin-1-yl)-1,2,3,4-tetrahydro-2-naphthyl]-4-morpholinobenzamide (AR-A000002), discusses its anxiolytic and antidepressant potential. This compound functions as a 5-HT1B antagonist in vivo, suggesting its utility in treating anxiety and affective disorders without inducing significant motor side effects, indicating the importance of targeting specific serotonin receptors for therapeutic benefits (Hudzik et al., 2003).

Phenylpiperazine Derivatives in Medicinal Chemistry

Phenylpiperazine derivatives, including molecules structurally similar to "(R)-1-Cyclohexyl-2-methylpiperazine dihydrochloride," have diverse therapeutic fields beyond their traditional use in CNS disorders. The versatility of the N-phenylpiperazine scaffold in medicinal chemistry is highlighted, suggesting potential for novel research applications in creating hits and prototypes for various therapeutic areas. This underscores the strategy of modifying basic molecular skeletons to yield pharmacokinetic and pharmacodynamic improvements (Maia et al., 2012).

Arylpiperazine Derivatives: Metabolism and Clinical Application

Research on arylpiperazine derivatives, including their metabolism and clinical application, especially in treating depression, psychosis, or anxiety, underscores the significance of understanding the metabolic pathways of these compounds. The review discusses the systemic metabolism of these compounds, including N-dealkylation to 1-aryl-piperazines, and their varied effects on neurotransmitter receptors. This metabolic understanding is crucial for exploring new therapeutic uses and potential side effects of related compounds (Caccia, 2007).